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Get Quote

Physical Properties & Storage Guidelines

The table below summarizes the key identified data for 2-Amino-6-bromopyridine:

Property Specification

Molecular Formula C5H5BrN2 [1] [2]

Molecular Weight 173.01 g/mol [1] [2]

CAS Registry Number 19798-81-3 [3] [2]

Appearance Off-white to yellowish solid [2]

Melting Point 88-91 °C [2]

Storage Temperature 0-8 °C [2]

Purity ≥ 98% (HPLC) [2]
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The search results do not provide specific first-aid measures, personal protective equipment (PPE)

requirements, or accidental release measures.

Critical First Step: You must obtain and thoroughly review the Safety Data Sheet (SDS) for this
specific compound from a supplier before starting any work. The SDS contains the legally mandated

and detailed safety information [3].
Source for SDS: Suppliers such as Alfa-Aesar, Sigma-Aldrich, and TCI are listed as sources where

the SDS can be viewed or downloaded [3].
General Warning: The compound is labeled as non-hazardous (Hazmat: No) by one supplier, but this

should always be verified against the most current SDS, as handling conditions and impurities can
influence hazards [2].

Troubleshooting FAQs

Here are answers to common issues researchers might face:

Q: What should I do if my solid 2-Amino-6-bromopyridine has turned from off-white to a darker

yellow or brown?

A: A color change can indicate degradation or oxidation. The pure compound is described as an

off-white to yellowish solid, so a significant darkening suggests a problem [2]. Check the
storage conditions to ensure it has been consistently held at the recommended 0-8 °C [2].

Using degraded material may affect your reaction yields and results. It is advisable to obtain a
new batch or analyze the purity before use.

Q: The chemical supplier's SDS seems to conflict with other information I have found. Which

one should I follow?

A: Always follow the SDS provided by the specific supplier from which you purchased the
chemical. The SDS is a legal document tailored to that supplier's product and its specific

composition and impurities. The information in the SDS supersedes any general guidelines
found online.

Experimental Workflow for Safe Handling

The following diagram outlines a logical workflow for planning an experiment with this compound,

emphasizing safety checks.
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Key Recommendations

To ensure safety and data integrity in your work with 2-Amino-6-bromopyridine:

Prioritize the SDS: Make the SDS from your supplier your primary and first source of safety
information.

Control Storage Temperature: Maintain cold storage at 0-8°C to preserve the compound's stability
and prevent decomposition [2].

Monitor Physical Appearance: Visually inspect the compound before use. Significant discoloration
is a potential warning sign of degradation.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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